Cas no 73898-63-2 (1-(4-chloro-3-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-chloro-3-methoxyphenyl)ethan-1-one
• CAS No: 73898-63-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1091745
• PubChem ID: 18699227
• Update Time: 2025-09-22

1-(4-chloro-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-methoxyphenyl)ethanone
• 1-(4-chloro-3-methoxyphenyl)ethan-1-one
• CS-0192339
• Z1198331246
• AKOS006323911
• E90517
• SCHEMBL8195142
• 73898-63-2
• EN300-1720789
• Ethanone, 1-(4-chloro-3-methoxyphenyl)-
• DB-190468

• MDL： MFCD11553430
• Inchi： 1S/C9H9ClO2/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-5H,1-2H3
• InChI Key： CMUQMDVLLMKOCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-3-methoxyphenyl)ethan-1-one

1-(4-Chloro-3-methoxyphenyl)ethanone: A Comprehensive Overview

1-(4-Chloro-3-methoxyphenyl)ethanone, also known by its CAS number CAS No 73898-63-2, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its potential in drug discovery, material science, and fragrance development. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of 1-(4-Chloro-3-methoxyphenyl)ethanone comprises a phenyl ring substituted with chlorine and methoxy groups at the 4th and 3rd positions, respectively. The ethanone group attached to the phenyl ring introduces a ketone functionality, which plays a crucial role in its chemical reactivity and biological activity. This structure makes it an ideal candidate for exploring various chemical transformations and bioassays.

Recent studies have highlighted the potential of 1-(4-Chloro-3-methoxyphenyl)ethanone in the field of drug discovery. Researchers have investigated its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 1-(4-Chloro-3-methoxyphenyl)ethanone has found utility in the fragrance industry. Its unique aromatic profile and stability make it an attractive ingredient in perfumes and personal care products. Recent advancements in scent formulation have leveraged this compound to create long-lasting and complex fragrance blends that cater to modern consumer preferences.

The synthesis of 1-(4-Chloro-3-methoxyphenyl)ethanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent research has focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact. For example, a green chemistry approach utilizing microwave-assisted synthesis has been reported, which significantly reduces reaction time while maintaining product purity.

Beyond its direct applications, CAS No 73898-63-2 serves as a valuable building block for constructing more complex molecules. Its ability to undergo various nucleophilic additions and condensations makes it a cornerstone in organic synthesis. Researchers are actively exploring its use in constructing heterocyclic compounds, which are pivotal in drug design and materials development.

In conclusion, 1-(4-Chloro-3-methoxyphenyl)ethanone, identified by its CAS number CAS No 73898-63-2, is a multifaceted compound with diverse applications across industries. From drug discovery to fragrance formulation, its unique properties continue to drive innovative research and development. As advancements in synthetic methodologies and bioassay techniques unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.